Cas no 1479408-44-0 ((4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone)

• Product Name: (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone
• CAS No: 1479408-44-0
• MF: C₉H₁₄N₄OS
• MW: 226.298659801483
• CID: 5038977
• Update Time: 2026-02-28

(4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone
• (4-Amino-1-methyl-1H-pyrazol-3-yl)-thiomorpholin-4-yl-methanone

• Inchi： 1S/C9H14N4OS/c1-12-6-7(10)8(11-12)9(14)13-2-4-15-5-3-13/h6H,2-5,10H2,1H3
• InChI Key： ZIAJATLUABPKST-UHFFFAOYSA-N
• SMILES： S1CCN(C(C2C(=CN(C)N=2)N)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• XLogP3: 0.3
• Topological Polar Surface Area: 89.4

(4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone Security Information

• Storage Condition：(BD617906)

Additional information on (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone

Introduction to (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone (CAS No. 1479408-44-0)

(4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone, with the CAS number 1479408-44-0, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrazole ring and a thiomorpholine moiety, making it a promising candidate for various therapeutic applications.

The pyrazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is a common structural motif in many bioactive molecules. It is known for its diverse biological activities, including anti-inflammatory, analgesic, and antipyretic properties. The presence of the thiomorpholine moiety, a six-membered heterocyclic ring containing sulfur, further enhances the compound's potential by conferring additional pharmacological properties such as improved solubility and bioavailability.

Recent studies have highlighted the potential of (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone has also been investigated for its potential as an anticancer agent. Studies have demonstrated that it can induce apoptosis in various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells.

The pharmacokinetic profile of (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone has also been extensively studied. Research has shown that it exhibits favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These characteristics make it an attractive candidate for further development as an oral therapeutic agent.

In terms of safety, preclinical studies have indicated that (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone is well-tolerated at therapeutic doses. However, as with any new drug candidate, comprehensive safety and toxicity evaluations are essential before advancing to clinical trials. Ongoing research aims to further elucidate the safety profile and potential side effects of this compound.

The synthesis of (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-amino-1-methylpyrazole with thiomorpholine in the presence of a coupling reagent such as carbonyl diimidazole (CDI). This method provides high yields and purity, making it suitable for large-scale production.

In conclusion, (4-Amino-1-methyl-1H-pyrazol-3-yl)(thiomorpholino)methanone (CAS No. 1479408-44-0) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for potential breakthroughs in the treatment of various diseases.